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Compound of Interest

Compound Name: 1-(4-Octylphenyl)ethanone

Cat. No.: B152876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of p-

octylacetophenone (also known as 4'-octylacetophenone or 1-(4-octylphenyl)ethanone). The

information is presented to be a valuable resource for researchers, scientists, and

professionals involved in drug development and other scientific endeavors requiring detailed

knowledge of this compound.

Core Physical and Chemical Properties
p-Octylacetophenone is an aromatic ketone with a distinct molecular structure that influences

its physical behavior. A summary of its key identifiers and properties is provided below.

Property Value Reference

Molecular Formula C₁₆H₂₄O [1][2][3]

Molecular Weight 232.36 g/mol [2][4]

CAS Number 10541-56-7 [1][2][3]

Appearance
Low melting colorless to light

yellow solid, aromatic odor
[5]
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A more detailed breakdown of the physical properties is presented in the following tables for

clarity and ease of comparison.

Thermal Properties
Property Value Conditions Reference

Melting Point 18 °C - [4]

Boiling Point 152-153 °C at 1 mmHg [4]

425-426 K (152-153

°C)
at 0.001 bar [1]

340-341 °C
at 760 mmHg

(estimated)
[6]

Density and Solubility
Property Value Conditions Reference

Density 0.919 g/mL - [4]

Water Solubility Insoluble - [5]

0.4346 mg/L at 25 °C (estimated) [6]

Solubility in Organic

Solvents
Soluble

in hexane, ethanol, 2-

propanol, acetone,

toluene,

dichloromethane

[5]

Experimental Protocols
The following sections detail the general experimental methodologies for determining the key

physical properties of p-octylacetophenone.

Melting Point Determination
The melting point of a solid organic compound can be determined using a capillary tube

method with a melting point apparatus or a Thiele tube.
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Procedure:

A small amount of finely powdered p-octylacetophenone is packed into a capillary tube,

sealed at one end.

The capillary tube is attached to a thermometer.

The assembly is placed in a heating bath (e.g., oil bath in a Thiele tube) or a melting point

apparatus.

The sample is heated slowly and uniformly.

The temperature at which the substance starts to melt and the temperature at which it

completely liquefies are recorded as the melting point range. A narrow melting range is

indicative of a pure compound.

Boiling Point Determination
The boiling point of a liquid organic compound can be determined using the distillation method

or the capillary tube method.

Procedure (Capillary Tube Method):

A few milliliters of liquid p-octylacetophenone are placed in a small test tube.

A capillary tube, sealed at one end, is placed in the test tube with the open end submerged

in the liquid.

The test tube is attached to a thermometer and heated in a suitable bath.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heat is removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point. It is crucial to also record the atmospheric

pressure at which the measurement is taken.

Density Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The density of a liquid can be determined by measuring its mass and volume.

Procedure:

A clean and dry volumetric flask of a known volume (e.g., 10 mL) is weighed accurately.

The flask is filled to the calibration mark with p-octylacetophenone.

The flask containing the compound is weighed again.

The density is calculated by dividing the mass of the compound (final weight - initial weight)

by the volume of the flask.

Solubility Determination
The solubility of a compound in various solvents can be determined qualitatively and

quantitatively.

Qualitative Procedure:

A small, measured amount of p-octylacetophenone (e.g., 50 mg) is placed in a test tube.

A small volume of the solvent (e.g., 1 mL) is added.

The test tube is shaken vigorously for a set period.

Visual observation is used to determine if the compound has dissolved completely, partially,

or not at all. This can be repeated with different solvents.

Quantitative Procedure (Shake-Flask Method):

An excess amount of p-octylacetophenone is added to a known volume of the solvent in a

flask.

The mixture is agitated at a constant temperature for an extended period (e.g., 24 hours) to

ensure equilibrium is reached.

The saturated solution is filtered to remove any undissolved solid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The concentration of p-octylacetophenone in the clear filtrate is determined using a suitable

analytical technique, such as UV-Vis spectroscopy or high-performance liquid

chromatography (HPLC).

Signaling Pathways and Biological Activity
Currently, there is no specific information available in the public domain that details the

involvement of p-octylacetophenone in defined signaling pathways. While acetophenone

derivatives, in general, have been studied for various biological activities, including

antimicrobial and anti-inflammatory properties, the specific molecular targets and signaling

cascades for p-octylacetophenone have not been elucidated.[7] This compound is primarily

used as an intermediate in pharmaceutical synthesis and as a fragrance ingredient.[5][8][9]

Visualizations
Experimental Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for determining the physical properties of

p-octylacetophenone.
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Caption: Workflow for determining the physical properties of p-octylacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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